Cas no 2460494-42-0 (4-bromo-3-(methyl-d3)pyridine-2,5,6-d3)

• Product Name: 4-bromo-3-(methyl-d3)pyridine-2,5,6-d3
• CAS No: 2460494-42-0
• MF: C₆H₆BrN
• MW: 178.059510707855
• CID: 6825399
• PubChem ID: 172402528
• Update Time: 2025-02-28

4-bromo-3-(methyl-d3)pyridine-2,5,6-d3 Chemical and Physical Properties

Names and Identifiers

• 2460494-42-0
• CS-23516
• 4-bromo-3-(methyl-d3)pyridine-2,5,6-d3

• Inchi： 1S/C6H6BrN/c1-5-4-8-3-2-6(5)7/h2-4H,1H3/i1D3,2D,3D,4D
• InChI Key： GYUAOSJIGMDMNJ-RLTMCGQMSA-N
• SMILES： BrC1C([2H])=C([2H])N=C([2H])C=1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 177.00602Da
• Monoisotopic Mass: 177.00602Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9Ų